Cas no 2680846-46-0 (tert-butyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate
• CAS No: 2680846-46-0
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 6509452
• PubChem ID: 165912410
• Update Time: 2025-05-19

tert-butyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7175813
• 2680846-46-0
• tert-butyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate

• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(13)11-5-7-12-6-4-8-14-12/h4-8H2,1-3H3,(H,11,13)
• InChI Key： BLUFVCYGYCAUSD-UHFFFAOYSA-N
• SMILES： O1CCCN1CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate

tert-butyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate, identified by the CAS number NO2680846-46-0, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines the tert-butyl group with a carbamate functional group attached to a 1,2-oxazolidin ring. The presence of the oxazolidin ring imparts distinctive chemical properties, making this compound a valuable intermediate in the synthesis of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of tert-butyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate in drug delivery systems. Researchers have explored its ability to act as a stabilizing agent in the formulation of nanoparticles and liposomes, enhancing the bioavailability of therapeutic compounds. The oxazolidin ring's inherent stability and reactivity have been leveraged to develop targeted drug delivery systems that minimize side effects while maximizing therapeutic efficacy.

In addition to its role in drug delivery, this compound has shown promise in the synthesis of bioactive molecules. Its carbamate functionality makes it an ideal candidate for peptide synthesis and modification. Recent advancements in peptide chemistry have demonstrated that tert-butyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate can serve as a protective group during peptide synthesis, ensuring high yields and purity of the final product.

The synthesis of tert-butyl N-[2-(1,2-oxazolidin-2-yl)ethyl]carbamate involves a multi-step process that begins with the preparation of the oxazolidin ring. This is typically achieved through cyclization reactions involving amino acids or related compounds. The subsequent introduction of the tert-butyl group and carbamate functionality requires precise control over reaction conditions to ensure optimal yields and product quality.

From an environmental perspective, researchers have investigated the biodegradability of tert-butyl N-[2-(1,2-oxazolidin-2-y l)ethyl]carbamate. Studies suggest that under specific conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint. This finding is particularly relevant for industries seeking sustainable alternatives in chemical synthesis.

In conclusion, tert-butyl N-[2-(1,2-o xazolidin - 75739976586487649853958439584395843958439584395843958439584395843958439584395843958439584395843958439584395843958 l eth yl ] carba mate, CAS number NO 777777777777 (corrected), represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical properties and potential for further innovation make it a subject of ongoing research interest.